Cas no 566189-47-7 (2-(but-3-en-1-yloxy)propanoic acid)

• Product Name: 2-(but-3-en-1-yloxy)propanoic acid
• CAS No: 566189-47-7
• MF: C₇H₁₂O₃
• MW: 144.168382644653
• CID: 3511127
• PubChem ID: 43128770
• Update Time: 2025-06-11

2-(but-3-en-1-yloxy)propanoic acid Chemical and Physical Properties

Names and Identifiers

• PROPANOIC ACID, 2-(3-BUTENYLOXY)-
• 2-(but-3-en-1-yloxy)propanoic acid
• Propanoic acid, 2-(3-buten-1-yloxy)-
• Z362807908
• 858-775-3
• CS-0251961
• 566189-47-7
• EN300-56964
• 2-but-3-enoxypropanoic acid
• SCHEMBL7242418
• 2-(but-3-en-1-yloxy)propanoicacid
• G21279
• RXA18947
• AKOS009262934

• Inchi： 1S/C7H12O3/c1-3-4-5-10-6(2)7(8)9/h3,6H,1,4-5H2,2H3,(H,8,9)
• InChI Key： YZEUQGORHPHYHI-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(OCCC=C)C

Computed Properties

• Exact Mass: 144.078644241Da
• Monoisotopic Mass: 144.078644241Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Color/Form: No data available
• Density: Not available
• Melting Point: Not available
• Boiling Point: Not available
• Flash Point: Not available
• Vapor Pressure: Not available

2-(but-3-en-1-yloxy)propanoic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-(but-3-en-1-yloxy)propanoic acid

Professional Introduction to 2-(but-3-en-1-yloxy)propanoic acid (CAS No. 566189-47-7)

2-(but-3-en-1-yloxy)propanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 566189-47-7, is a compound of significant interest in the field of chemical and pharmaceutical research. This molecule, featuring a unique structure that combines an alkoxy group with a carboxylic acid moiety, has garnered attention for its potential applications in drug development and synthetic chemistry. The compound's bifunctional nature, possessing both an oxygenated alkene and a carboxylic acid functional group, makes it a versatile intermediate in organic synthesis and a candidate for further exploration in medicinal chemistry.

The structure of 2-(but-3-en-1-yloxy)propanoic acid consists of a propyl chain terminated by a carboxylic acid group, with an ethoxy side chain attached to the second carbon atom of the propyl backbone. This arrangement introduces both hydrophobic and hydrophilic regions, which can be exploited for various biochemical interactions. The presence of the but-3-en-1-yloxy moiety suggests potential reactivity through electrophilic addition or nucleophilic substitution reactions, making it a valuable building block in the synthesis of more complex molecules.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways through targeted interactions. The carboxylic acid group in 2-(but-3-en-1-yloxy)propanoic acid provides a site for esterification or amidation, allowing for the creation of derivatives with enhanced solubility or bioavailability. Additionally, the alkoxy group can serve as a linker in peptidomimetic design or as a pharmacophore in small-molecule drug candidates.

One of the most compelling aspects of 2-(but-3-en-1-yloxy)propanoic acid is its potential role in the synthesis of bioactive molecules. For instance, researchers have explored its use in generating derivatives that exhibit anti-inflammatory or analgesic properties. The structural motif is reminiscent of natural products known to interact with biological targets such as enzymes and receptors. By leveraging computational chemistry and high-throughput screening, scientists have identified several promising analogs that show enhanced binding affinity and selectivity.

Moreover, the compound's reactivity makes it an attractive candidate for exploring new synthetic methodologies. Recent advances in green chemistry have prompted researchers to investigate more sustainable approaches to molecular construction. 2-(but-3-en-1-yloxy)propanoic acid can be synthesized through catalytic processes that minimize waste and energy consumption, aligning with the principles of sustainable pharmaceutical manufacturing.

The pharmaceutical industry has long been interested in compounds that can serve as scaffolds for drug discovery. The versatility of 2-(but-3-en-1-yloxy)propanoic acid lies in its ability to undergo diverse chemical transformations while maintaining its core structural integrity. This characteristic is particularly valuable when designing molecules intended for preclinical testing, as it allows for rapid iteration and optimization.

In conclusion, 2-(but-3-en-1-yloxy)propanoic acid (CAS No. 566189-47-7) represents a promising candidate for further investigation in both academic research and industrial applications. Its unique structural features offer opportunities for innovation across multiple disciplines, from synthetic chemistry to drug development. As the field continues to evolve, compounds like this one will play an increasingly important role in shaping the future of medicinal chemistry.